2H-1-Benzopyran-3-OL
Overview
Description
2H-1-Benzopyran-3-OL is a polycyclic organic compound that results from the fusion of a benzene ring to a heterocyclic pyran ring . It has a molecular formula of C19H22O6 and a molecular weight of 346.3744 .
Synthesis Analysis
The synthesis of benzopyran-annulated pyrano [2,3-c]pyrazoles, which are similar to 2H-1-Benzopyran-3-OL, has been described in a study . The study used a one-pot method combining O-alkenyloxy/alkynyloxy-acetophenones with various pyrazolones in triethylammonium acetate (TEAA) under microwave irradiation .Molecular Structure Analysis
The molecular structure of 2H-1-Benzopyran-3-OL includes a benzene ring fused to a heterocyclic pyran ring . The IUPAC Standard InChI is InChI=1S/C19H22O6/c1-21-12-8-16(23-3)13-10-14(20)19(25-17(13)9-12)11-5-6-15(22-2)18(7-11)24-4/h5-9,14,19-20H,10H2,1-4H3/t14-,19+/m1/s1 .Chemical Reactions Analysis
The reaction of 2H-1-Benzopyran-3-OL with various organometallic reagents has been studied . The nature and the ratio of the products in the final mixture depend on the solvent and on the organometallic reagent .Scientific Research Applications
Catalytic Synthesis
2H-1-Benzopyran derivatives, including 2H-Chromenes, are pivotal in organic synthesis and chemical biology due to their broad spectrum of biological activities and unique photophysical properties. Various catalytic methodologies, including (transition) metals, metal-free Bronsted and Lewis acid/base catalysis, and enantioselective organo-catalysis, have been developed for the synthesis of 2H-Chromenes (Majumdar et al., 2015).
Synthesis for Pharmacological Applications
2H-Benzopyrans (2H-Chromenes) are crucial in creating pharmacologically active compounds due to properties like antihypertensive, hypoglycemic, cardio-protective, and insecticidal effects. Innovative and efficient synthesis methods have been developed to create potent 2H-Chromene derivatives (Zonouzi et al., 2008).
Photophysical and Photochromic Properties
The photochromic reactions of 2H-benzopyrans are significant for creating materials for applications like optical memories. These reactions involve a C–O bond cleavage and can thermally revert to the original form, making them valuable in photochemistry (Nakabayashi et al., 2001).
Antimicrobial and Antifungal Activities
2H-1-Benzopyran derivatives exhibit a range of biological activities, including antimicrobial and antifungal properties. Synthesized derivatives have shown significant efficacy against various bacterial and fungal strains (Shailesh et al., 2017).
Green Synthesis Methods
Green and efficient synthesis methods have been developed for 2H-1-Benzopyran derivatives, utilizing environmentally benign catalysts like TiO2 NPs-Coated Carbon Nanotubes. These methods are important for sustainable chemistry and have produced high yields of target compounds (Abdolmohammadi, 2018).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2H-chromen-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-5,10H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKXADRQJLNYNQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2O1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00594257 | |
Record name | 2H-1-Benzopyran-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
606490-02-2 | |
Record name | 2H-1-Benzopyran-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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